Cas no 140425-59-8 (Benzoic acid, 2-[(2-nitrophenyl)thio]-, ethyl ester)
140425-59-8 structure
Product Name:Benzoic acid, 2-[(2-nitrophenyl)thio]-, ethyl ester
CAS No:140425-59-8
MF:C15H13NO4S
MW:303.33302283287
CID:1293009
Update Time:2024-08-04
Benzoic acid, 2-[(2-nitrophenyl)thio]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-[(2-nitrophenyl)thio]-, ethyl ester
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- Inchi: 1S/C15H13NO4S/c1-2-20-15(17)11-7-3-5-9-13(11)21-14-10-6-4-8-12(14)16(18)19/h3-10H,2H2,1H3
- InChI Key: JRJXAFQSKVUDGS-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=CC=CC=C1SC1=CC=CC=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 303.05659
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 402.4±30.0 °C(Predicted)
- PSA: 69.44
Benzoic acid, 2-[(2-nitrophenyl)thio]-, ethyl ester Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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